Cas no 1204600-16-7 (5-Methylisoindoline hydrochloride)

• Product Name: 5-Methylisoindoline hydrochloride
• CAS No: 1204600-16-7
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD19686971
• CID: 4577174
• PubChem ID: 68518492
• Update Time: 2025-07-17

5-Methylisoindoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methylisoindoline hydrochloride
• 5-Methylisoindoline HCl
• 5-methyl-2,3-dihydro-1H-isoindole;hydrochloride
• SB64549
• 5-methyl-2,3-dihydro-1H-isoindole hydrochloride
• Z2242946628
• SCHEMBL3118573
• MFCD19686971
• EN300-195453
• 5-METHYLISOINDOLINEhydrochloride
• AS-39553
• AKOS025147143
• Z2238336530
• 1204600-16-7

• MDL： MFCD19686971
• Inchi： 1S/C9H11N.ClH/c1-7-2-3-8-5-10-6-9(8)4-7;/h2-4,10H,5-6H2,1H3;1H
• InChI Key： OFLAYXMGVFFUGQ-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=CC(C)=CC=2C1

Computed Properties

• Exact Mass: 169.066
• Monoisotopic Mass: 169.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

5-Methylisoindoline hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 5-Methylisoindoline hydrochloride

Comprehensive Overview of 5-Methylisoindoline hydrochloride (CAS No. 1204600-16-7): Properties, Applications, and Research Insights

5-Methylisoindoline hydrochloride (CAS No. 1204600-16-7) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This hydrochloride salt derivative of 5-Methylisoindoline is characterized by its unique molecular structure, which includes a methyl group attached to the isoindoline core. The compound's CAS registry number (1204600-16-7) serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in 5-Methylisoindoline hydrochloride is driven by its potential applications in drug discovery, particularly as a pharmaceutical intermediate. Recent studies highlight its role in the synthesis of bioactive molecules targeting neurological and metabolic disorders. For instance, its structural motif is frequently explored in the development of G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine. Researchers are also investigating its utility in catalysis and material science, aligning with the global trend toward sustainable chemistry.

From a technical perspective, 5-Methylisoindoline hydrochloride exhibits high solubility in polar solvents like water and ethanol, making it suitable for laboratory-scale reactions and industrial processes. Its stability under ambient conditions and compatibility with common organic synthesis techniques further enhance its appeal. Analytical methods such as HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor for Good Manufacturing Practice (GMP) compliance.

The compound's relevance extends to academic research, where it is often used as a building block for complex heterocycles. Questions frequently searched in scientific databases include: "How to synthesize 5-Methylisoindoline hydrochloride?" or "What are the safety data sheets (SDS) for CAS 1204600-16-7?" These queries reflect the demand for practical guidance and safety information, underscoring the need for detailed technical documentation.

In the context of market trends, the demand for high-purity intermediates like 5-Methylisoindoline hydrochloride is rising, driven by advancements in biopharmaceuticals and green chemistry. Companies specializing in custom synthesis are increasingly offering this compound to support R&D pipelines. Additionally, its mention in patents related to central nervous system (CNS) therapeutics has sparked discussions in intellectual property forums.

To address common misconceptions, 5-Methylisoindoline hydrochloride is not classified as a hazardous substance under standard regulatory frameworks. However, proper laboratory handling protocols—such as the use of personal protective equipment (PPE)—are recommended to mitigate risks during experimentation. This aligns with broader industry emphasis on occupational safety and risk assessment.

Future research directions may explore the compound's potential in cancer immunotherapy or neurodegenerative disease models, areas currently dominating biomedical literature. Collaborative efforts between academia and industry could accelerate its adoption in next-generation therapies, reinforcing its status as a versatile chemical entity.